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Chemical Profile and Occurrence in Food

The table below summarizes the basic information and known occurrences of 2-Ethenylfuran and other

furan derivatives in food.

Compound Name
CAS
Number

Molecular
Formula

Molar Mass
(g/mol)

Reported Occurrence in Food

2-Ethenylfuran (2-

Vinylfuran)

1487-18-9

[1]

C6H6O [2] [1] 94.11 [2] [1] Roasted coffee [1]

Furan 110-00-9 C4H4O 68.07 Infant formula, fruit purees, infant

cereals, vegetable/fish baby meals
[3]

2-Methylfuran (2-
MF)

534-22-5 C5H6O 82.10 Follow-on formula [3]

3-Methylfuran (3-
MF)

930-27-8 C5H6O 82.10 Apple puree [3]
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Formation Pathways: These furan derivatives are primarily formed during the thermal processing of food

(e.g., baking, canning, roasting) and are classified as process-induced toxicants (PITs) [4]. They can be

generated through the Maillard reaction (between amino acids and reducing sugars) or through the thermal

degradation of lipids, ascorbic acid, and carotenoids [4].

Analytical Methods for Detection and Exploration

Advanced analytical techniques are required to detect and quantify the often low concentrations of furan

compounds in complex food matrices. The most current methodology involves gas chromatography coupled

with high-resolution mass spectrometry (GC-HRMS) [3].

The experimental workflow below outlines a validated approach for targeted quantification and untargeted

exploration of furans in food, particularly from a 2024 study on infant food [3].
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Key Experimental Protocols:

Sample Preparation: Two main headspace (HS) extraction techniques are used to isolate volatile
furans from the food sample [3]:

Static HeadSpace (SHS): The sample is heated in a sealed vial, and a portion of the vapor
above the sample is injected into the GC system.

HeadSpace Solid-Phase Microextraction (HS-SPME): A fiber coated with a stationary phase
is exposed to the headspace of the sample to absorb and concentrate the volatile compounds,

which are then thermally desorbed in the GC injector.
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Instrumental Analysis: Separation is achieved using Gas Chromatography (GC), and

detection/identification is performed using a Q Exactive Orbitrap mass spectrometer, which
provides high-resolution and accurate mass measurements [3].

Data Analysis:
Targeted Quantification: The method is validated using an accuracy profile approach. It

focuses on specific ions for furan, 2-MF, and 3-MF to determine their concentrations accurately
[3].

Untargeted Screening: Data is processed with software like Compound Discoverer to screen
for and identify other, non-targeted furan derivatives based on their mass spectra [3].

Comparative Data on Performance and Prevalence

The following table compares the analytical performance for quantifying specific furans and the findings

from a 2024 survey of commercial infant foods [3].

Aspect Findings & Methodology

Best Analytical
Method

SHS-GC-Q Exactive-Orbitrap MS demonstrated better accuracy (uncertainty <
17.2%) and sensitivity (LOQ < 2.8 µg/kg) for furan quantification compared to HS-

SPME [3].

| Prevalence in Infant Food | A 2024 study (n=20 samples) found: • Furan: Quantified in 75% of samples

(max 127 µg/kg in vegetable/fish meals). • 2-MF: Quantified in 45% of samples. • 3-MF: Quantified in

15% of samples [3]. | | Exploration Capability | HS-SPME coupling was able to identify 13 additional

furan derivatives in the same set of samples, which was 5 more than identified via SHS, showing its

strength for untargeted exploration [3]. |

Safety and Regulatory Considerations

Furan and its derivatives are considered process-induced toxicants, and their safety is under active

investigation.

Toxicological Concern: The primary concern with furan compounds is their potential hepatotoxicity
and carcinogenicity in animal studies [4]. This has prompted ongoing monitoring and risk
assessment by bodies like the European Food Safety Authority (EFSA) [1].
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Data Gap for 2-Ethenylfuran: While the furan ring is a common structural element associated with

bioactive properties (including anti-inflammatory and antimicrobial effects in pharmaceutical contexts)
[5] [6], the specific toxicological and safety data for 2-Ethenylfuran in food systems is not well-
documented in the current literature from the search results. Its safety profile for consumers requires
further study.

Research Implications

For Detection: The SHS-GC-HRMS method is highly recommended for accurate quantification of
known furans like furan, 2-MF, and 3-MF, while HS-SPME-GC-HRMS is more suitable for the

discovery and identification of new or unknown furan derivatives in food [3].
For Safety Assessment: More targeted research is needed to determine the specific occurrence

levels, formation mechanisms, and toxicological profiles of 2-Ethenylfuran in various food products
to properly assess its risk to human health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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